5-[(3,5-dimethylphenoxy)methyl]-N-(2,4-dimethylphenyl)-2-furamide

• IUPAC Name: 5-[(3,5-dimethylphenoxy)methyl]-N-(2,4-dimethylphenyl)furan-2-carboxamide
• InChI: InChI=1S/C22H23NO3/c1-14-5-7-20(17(4)10-14)23-22(24)21-8-6-18(26-21)13-25-19-11-15(2)9-16(3)12-19/h5-12H,13H2,1-4H3,(H,23,24)
• InChI Key: XBYQIJWODBHQPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC=C(O2)COC3=CC(=CC(=C3)C)C)C
• Molecular Formula: C22H23NO3
• Molecular Weight: 349.4 g/mol

Description

5-[(3,5-dimethylphenoxy)methyl]-N-(2,4-dimethylphenyl)-2-furamide is a useful research compound. Its molecular formula is C22H23NO3 and its molecular weight is 349.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 349.16779360 g/mol and the complexity rating of the compound is 458. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

The compound 5-[(3,5-dimethylphenoxy)methyl]-N-(2,4-dimethylphenyl)-2-furamide is a part of various chemical syntheses and applications in medicinal chemistry. For instance, similar compounds have been synthesized for their potential use as anti-inflammatory and analgesic agents. A study synthesized novel compounds from visnaginone and khellinone derivatives, demonstrating significant COX-2 selectivity, analgesic, and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antiprotozoal Activity

Research has also delved into the antiprotozoal activity of compounds with structural similarities to this compound. For example, substituted 2,5-bis(4-guanylphenyl)furans have been synthesized and evaluated for their antimalarial and antitrypanosomal activities, showing promising results against Trypanosoma rhodesiense (Das & Boykin, 1977).

Anticancer Potential

The synthesis of various compounds, including those with furamide structures, has been explored for anticancer applications. Schiff bases synthesized from similar structural motifs have shown significant cytotoxicity against cancer cell lines, highlighting their potential as anticancer agents (Uddin et al., 2019).

DNA Binding Affinity

Compounds like 2,5-bis(4-guanylphenyl)furan, closely related to the target compound, have been studied for their DNA-binding affinity. Such studies reveal the structural origins of enhanced DNA-binding affinity, which is crucial for designing drugs targeting genetic material (Laughton et al., 1995).